Cas no 81-70-9 (1-hydroxy-2,4-bis(phenylamino)anthraquinone)

1-hydroxy-2,4-bis(phenylamino)anthraquinone structure
81-70-9 structure
Product name:1-hydroxy-2,4-bis(phenylamino)anthraquinone
CAS No:81-70-9
MF:C26H18N2O3
MW:406.432726383209
CID:986990
PubChem ID:66487

1-hydroxy-2,4-bis(phenylamino)anthraquinone Chemical and Physical Properties

Names and Identifiers

    • 1-hydroxy-2,4-bis(phenylamino)anthraquinone
    • 2,4-dianilino-1-hydroxyanthracene-9,10-dione
    • 1-hydroxy-2,4-bis(phenylamino)-9,10-anthraquinone
    • 81-70-9
    • DTXSID40230844
    • EINECS 201-371-3
    • NS00038149
    • PEMIJWTVSXCRRB-UHFFFAOYSA-N
    • Inchi: InChI=1S/C26H18N2O3/c29-24-18-13-7-8-14-19(18)25(30)23-22(24)20(27-16-9-3-1-4-10-16)15-21(26(23)31)28-17-11-5-2-6-12-17/h1-15,27-28,31H
    • InChI Key: PEMIJWTVSXCRRB-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C=C1)NC2=CC(=C(C3=C2C(=O)C4=CC=CC=C4C3=O)O)NC5=CC=CC=C5

Computed Properties

  • Exact Mass: 406.13174244g/mol
  • Monoisotopic Mass: 406.13174244g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 4
  • Complexity: 655
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.7
  • Topological Polar Surface Area: 78.4Ų

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